4-(1-methyl-1H-imidazol-2-yl)-1-{[4-(5-methyl-1H-tetrazol-1-yl)phenyl]acetyl}piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound of interest falls within a class of chemicals characterized by complex molecular structures, incorporating elements like imidazole and tetrazole rings. These features suggest a potential for diverse biological activities and chemical functionalities. While specific studies directly addressing this compound were not found, insights can be drawn from research on structurally related compounds.
Synthesis Analysis
The synthesis of related compounds often involves multi-step chemical reactions, including cyclo condensation and nucleophilic addition, under the presence of catalysts such as SO4^2-/Y2O3 in ethanol for the formation of imidazole derivatives (Rajkumar et al., 2014). These methods highlight the complexity and precision required in synthesizing compounds with specific functional groups and structural features.
Molecular Structure Analysis
The molecular structure of similar compounds is elucidated using techniques like IR, 1H NMR, 13C NMR, and mass spectral studies. These analytical methods provide detailed information about the molecular framework, functional groups, and the overall architecture of the compound, ensuring the correct synthesis and identification of the desired chemical entities (Rajkumar et al., 2014).
Scientific Research Applications
Synthesis and Characterization
Novel Syntheses Approaches : A study by Goli-Garmroodi et al. (2015) reported the synthesis of benzo[4,5]imidazo[1,2-a]pyridine derivatives through the reaction of 2-(1H-benzo[d]imidazol-2-yl)acetonitrile with different ethyl 2,4-dioxo-4-arylbutanoate derivatives. This synthesis demonstrates the versatility of imidazole derivatives in forming complex structures with potential for various applications (Goli-Garmroodi et al., 2015).
Chemotherapy Against Tropical Diseases : Navarro et al. (2000) explored the synthesis and characterization of novel copper(II) and gold(I) complexes of clotrimazole and ketoconazole for potential use against Trypanosoma cruzi, the causative agent of Chagas disease. This work illustrates the application of metal complexes in developing new treatments for tropical diseases (Navarro et al., 2000).
Applications in Scientific Research
Antimicrobial Studies : Rajkumar et al. (2014) synthesized 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives, which were screened for their in vitro antimicrobial activities. Compounds within this series exhibited excellent antibacterial and antifungal activities, demonstrating the potential of imidazole derivatives in antimicrobial research (Rajkumar et al., 2014).
Anticancer Activity : Boddu et al. (2018) investigated N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo[d]imidazol-1-yl) acetamides for their in vitro anticancer activity against various human cancer cell lines. This study showcases the application of imidazole and piperazine derivatives in the development of new anticancer agents (Boddu et al., 2018).
properties
IUPAC Name |
1-[4-(1-methylimidazol-2-yl)piperidin-1-yl]-2-[4-(5-methyltetrazol-1-yl)phenyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N7O/c1-14-21-22-23-26(14)17-5-3-15(4-6-17)13-18(27)25-10-7-16(8-11-25)19-20-9-12-24(19)2/h3-6,9,12,16H,7-8,10-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDRPEKFCVYFTAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=NN1C2=CC=C(C=C2)CC(=O)N3CCC(CC3)C4=NC=CN4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-methyl-1H-imidazol-2-yl)-1-{[4-(5-methyl-1H-tetrazol-1-yl)phenyl]acetyl}piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.